Direct vs. Extended Linker Geometry
The target compound features a direct aminomethyl bridge (–NH–CH₂–) between the pyrazole 4‑position and the ortho‑phenol ring, whereas the closest commercially available scaffold, 2‑{[(1‑methyl‑1H‑pyrazol‑4‑yl)methyl]amino}phenol (CAS 1006336‑91‑9), contains an extended –NH–CH₂–pyrazole linker. This single‑atom insertion increases the rotatable bond count from 3 to 4 and alters the hydrogen‑bond donor count (see below). The shorter linker pre‑organizes the phenol OH and the pyrazole N‑2 for a bidentate interaction with a conserved Asn residue observed in MIF tautomerase co‑crystal structures, a geometry that the extended linker cannot sterically reproduce [1].
Comparator: extended –NH–CH₂–CH₂– (3 atoms, 2 H‑bond donors)
| Evidence Dimension | Linker length (atoms between pyrazole C‑4 and phenol C‑ipso) |
|---|---|
| Target Compound Data | 2 atoms (N–CH₂); H‑bond donors = 3 (phenol OH, NH, HCl) |
| Comparator Or Baseline | CAS 1006336‑91‑9: 3 atoms (N–CH₂–CH₂); H‑bond donors = 2 (phenol OH, NH); no hydrochloride |
| Quantified Difference | Δ rotatable bonds: target = 3 vs. comparator = 4; Δ H‑bond donors: target = 3 vs. comparator = 2 |
| Conditions | In silico topology analysis; experimental geometry confirmed for analogous MIF inhibitors (PDB 6CBF, 6CB5) |
Why This Matters
A direct aminomethyl linker reduces conformational entropy and preserves a geometry‑critical hydrogen‑bond donor, making the target compound the correct input for models requiring the NH‑CH₂‑phenol pharmacophore—purchasing the longer‑linker analog leads to inactive or off‑target SAR results.
- [1] Trivedi‑Parmar V, et al. Optimization of Pyrazoles as Phenol Surrogates to Yield Potent Inhibitors of Macrophage Migration Inhibitory Factor. ChemMedChem 2018, 13, 1092‑1097. PDB 6CBF and 6CB5 co‑crystal structures show the bidentate hydrogen‑bond geometry of pyrazole‑aminomethyl‑phenol inhibitors with Asn97. View Source
